Cas no 157382-81-5 (Sorocein D)

• Product Name: Sorocein D
• CAS No: 157382-81-5
• MF: C₃₀H₃₂O₇
• MW: 504.570889472961
• CID: 171161
• Update Time: 2024-03-01

Sorocein D Chemical and Physical Properties

Names and Identifiers

• 2H,6H-Benzofuro[3,2-b]pyrano[3,2-g][1]benzopyran-6-one,6a,11b-dihydro-5,6a,9-trihydroxy-2,2-dimethyl-8,11b-bis(3-methyl-2-buten-1-yl)-,(6aS,11bR)-
• 2H,6H-Benzofuro[3,2-b]pyrano[3,2-g][1]benzopyran-6-one,6a,11b-dihydro-5,6a,9-trihydroxy-2,2-dimethyl-8,11b-bis(3-methyl-2-butenyl)-,(6aS,11bR)- (9CI)
• Sorocein D

• Inchi： 1S/C30H32O7/c1-16(2)7-8-18-21(31)10-9-20-26(18)37-30(34)27(33)24-23(36-29(20,30)14-11-17(3)4)15-22-19(25(24)32)12-13-28(5,6)35-22/h7,9-13,15,31-32,34H,8,14H2,1-6H3/t29-,30-/m1/s1
• InChI Key： BSEWSLOUHTTXHH-LOYHVIPDSA-N
• SMILES： O1C2C(C/C=C(\C)/C)=C(C=CC=2[C@]2(C/C=C(\C)/C)[C@]1(C(C1C(=C3C=CC(C)(C)OC3=CC=1O2)O)=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 1010
• Topological Polar Surface Area: 105
• XLogP3: 4.354

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Pyranochromenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Pyranochromenes